N-[5-[3-[4-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide

• Molecular Formula: C30H52N10O7
• Molecular Weight: 664.8 g/mol
• IUPAC Name: N-[5-[3-[4-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide
• InChI: InChI=1S/C30H52N10O7/c31-22(7-6-15-39-30(33)34)28(46)37-14-5-4-11-35-16-10-26(44)36-12-2-1-3-13-38-29(47)23(19-25(32)43)40-27(45)17-20-8-9-21(41)18-24(20)42/h8-9,18,22-23,35,41-42H,1-7,10-17,19,31H2,(H2,32,43)(H,36,44)(H,37,46)(H,38,47)(H,40,45)(H4,33,34,39)
• InChI Key: FWMLZLXWSGWYGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNC(=O)CCNCCCCNC(=O)C(CCCN=C(N)N)N
• synonyms: NSTX-3

Description

N-[5-[3-[4-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide is a natural product found in Trichonephila clavata with data available.

Scientific Research Applications

• Endoplasmic Reticulum Stress Induction : Deferoxamine, a chelating agent structurally related to the compound , has been shown to induce endoplasmic reticulum (ER) stress in PC12 cells. This finding suggests potential applications in studying ER stress-related pathways and diseases (Yoo et al., 2008).

• Chemical Interaction Studies : Research involving 1,2-diaminoimidazole, which shares structural similarities with the compound, has provided insights into chemical interactions and product formation. These studies contribute to our understanding of chemical reactivity and compound synthesis (Dmitry et al., 2015).

• Amino Acid Derivative Preparation : Studies have been conducted on the preparation of homologs of certain amino acids, which are structurally related to the compound. These investigations enhance our understanding of amino acid derivatives and their synthesis (Kosui et al., 1982).

• Radiolabeling for Clinical Diagnosis : The compound has been compared with another chelator, NODAGA, for the gallium-68 labeling of exendin-4, used in the clinical diagnosis of insulinomas. This research is significant for improving diagnostic methods in medical imaging (Kaeppeli et al., 2019).

• Antibacterial and Anticancer Properties : A study on poly(3-hydroxybutyrate) functionalized with various amino compounds, including structures related to the compound , has revealed promising antibacterial and anticancer properties. This research is vital for developing new materials with biomedical applications (Abdelwahab et al., 2019).